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Technical Support Center: Chimassorb 2020 in
Extrusion Processes
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals utilizing

Chimassorb 2020 in extrusion processes. The information is presented in a clear question-

and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)
Q1: What is Chimassorb 2020 and what are its primary functions in an extrusion process?

Chimassorb 2020 is a high molecular weight Hindered Amine Light Stabilizer (HALS). Its

primary functions are to protect polymers from degradation caused by exposure to UV light and

heat, thereby extending the service life of the final product.[1] As a high molecular weight

HALS, it offers excellent polymer compatibility and high resistance to extraction.[1][2] An

additional benefit in extrusion is its contribution to improved melt flow control.[1][2]

Q2: Which polymers are compatible with Chimassorb 2020?

Chimassorb 2020 is highly effective in a wide range of polymers, including:

Polyolefins (Polypropylene - PP, Polyethylene - PE)[1][2]
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Olefin copolymers (e.g., EVA)[2]

Blends of polypropylene with elastomers[2]

Polyacetals

Polyamides

Polyurethanes

Flexible and rigid PVC, as well as PVC blends

Certain styrenic elastomers

Q3: What is the recommended dosage of Chimassorb 2020?

The recommended dosage level for Chimassorb 2020 is typically between 0.05% and 1.4%,

depending on the polymer, the application, and the desired level of stabilization.[1]

Q4: Can Chimassorb 2020 be used in food contact applications?

Specific regulations regarding food contact applications vary by region and application. It is

crucial to consult the latest regulatory statements and certificates of analysis for Chimassorb
2020 to ensure compliance for your specific use case.

Troubleshooting Guide
This section addresses common problems that may be encountered during the extrusion of

polymers containing Chimassorb 2020.

Issue 1: Poor Dispersion of Chimassorb 2020

Symptoms:

Gels or specks in the extrudate.

Inconsistent surface appearance.

Reduced mechanical properties of the final product.
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Possible Causes & Solutions:

Possible Cause Recommended Action

Inadequate Mixing

- Increase the mixing intensity of your extruder

by adjusting the screw design (e.g., adding

more mixing elements).- Optimize the barrel

temperature profile to ensure the polymer is fully

molten and viscosity is suitable for mixing.-

Increase back pressure to improve distributive

and dispersive mixing.

Agglomeration of the Additive

- Ensure Chimassorb 2020 is pre-blended

thoroughly with the polymer powder or pellets

before feeding into the extruder.- Consider using

a masterbatch form of Chimassorb 2020 for

improved dispersion.

Incompatible Carrier Resin (if using a

masterbatch)

- Verify that the carrier resin of the masterbatch

is compatible with the main polymer being

processed.

Issue 2: Discoloration or Degradation of the Extrudate

Symptoms:

Yellowing or browning of the extruded profile.

Black specks in the extrudate.

Noticeable acrid odor.

Possible Causes & Solutions:
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Possible Cause Recommended Action

Excessive Melt Temperature

- Lower the barrel temperature profile.

Chimassorb 2020 is thermally stable, but the

base polymer may be degrading.- Reduce

screw speed to minimize shear heating.

Long Residence Time

- Increase the extruder output to reduce the time

the polymer spends at high temperatures.-

Check for "dead spots" in the extruder barrel or

die where material could be stagnating and

degrading.

Contamination

- Thoroughly purge the extruder between

different polymer runs or when changing

additives.- Ensure the hopper and feeding

system are clean.

Issue 3: Voids or Bubbles in the Extrudate

Symptoms:

Internal bubbles or surface blisters on the extruded profile.

Possible Causes & Solutions:

Possible Cause Recommended Action

Moisture in the Raw Materials

- Properly dry the polymer resin and

Chimassorb 2020 before processing. Even

though HALS are not typically hygroscopic, the

base polymer may be.- Use a vented extruder to

remove volatiles during processing.

Air Entrapment

- Optimize the feed zone temperature to ensure

proper solids conveying.- Check for worn screw

elements that could reduce conveying efficiency

and lead to air entrapment.
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Issue 4: Melt Fracture or "Sharkskin" Surface

Symptoms:

Rough, wavy, or ridged surface on the extrudate.

Possible Causes & Solutions:

Possible Cause Recommended Action

High Shear Stress at the Die Exit

- Increase the die temperature to reduce the

viscosity of the melt at the die lip.- Use a die

with a more streamlined flow path and a longer

land length.- Reduce the extrusion output rate.

Poor Melt Flow

- While Chimassorb 2020 is known to improve

melt flow, ensure the overall formulation is

optimized. Consider adjusting the processing

temperature to achieve the target viscosity.

Data Presentation
Table 1: Quantitative Data for Chimassorb 2020 and General Extrusion Processing

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b8282987?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8282987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value/Range Polymer System Notes

Chimassorb 2020

Dosage
0.05 - 1.4% General

Application

dependent.[1]

Melting Range of

Chimassorb 2020
120 - 150 °C N/A [2]

Volatility (1% weight

loss)
290 °C N/A

Thermogravimetric

analysis (TGA).

PP Extrusion Cylinder

Temp.
200 - 250 °C Polypropylene

General guide, may

need optimization.

PP Extrusion Melt

Temp.
230 - 300 °C Polypropylene

General guide, may

need optimization.

PE (HDPE) Extrusion

Temp. (Zone 1)
135 °C Polyethylene

Example profile,

adjust as needed.

PE (HDPE) Extrusion

Temp. (Zone 2)
169 °C Polyethylene

Example profile,

adjust as needed.

PE (HDPE) Extrusion

Temp. (Zone 3 to Die)
185 °C Polyethylene

Example profile,

adjust as needed.

Experimental Protocols
Protocol: Evaluating the Dispersion of Chimassorb 2020 in a Polyolefin Matrix

Objective: To determine the optimal processing conditions for achieving uniform dispersion of

Chimassorb 2020 in a given polyolefin (e.g., PP or PE) during twin-screw extrusion.

Materials and Equipment:

Twin-screw extruder with adjustable temperature zones and screw speed.

Polyolefin resin (pellets or powder).

Chimassorb 2020 (powder or masterbatch).
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Microscope with polarized light capabilities.

Microtome for sample preparation.

Differential Scanning Calorimeter (DSC).

Methodology:

Pre-blending:

Dry the polyolefin resin and Chimassorb 2020 to a moisture content below 0.05%.

Prepare several batches of pre-blends with a fixed concentration of Chimassorb 2020
(e.g., 0.5% w/w).

Extrusion Trials:

Set an initial temperature profile and screw speed based on the polymer supplier's

recommendations.

Process the first pre-blend through the extruder, ensuring a stable output.

Systematically vary one processing parameter at a time (e.g., increase melt temperature

by 10°C, increase screw speed by 50 rpm) for each subsequent batch, keeping other

parameters constant.

Collect samples from each processing condition and label them clearly.

Sample Analysis:

Visual Inspection: Examine the extruded strands or films for any visible signs of

agglomerates or gels.

Microscopy:

Prepare thin cross-sections of the extruded samples using a microtome.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b8282987?utm_src=pdf-body
https://www.benchchem.com/product/b8282987?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8282987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Observe the sections under a microscope with polarized light. Undispersed particles of

Chimassorb 2020 may be visible as distinct bright spots against the polymer matrix.

Quantify the dispersion by counting the number and size of agglomerates per unit area.

Thermal Analysis (DSC):

Analyze the samples using DSC to check for any unexpected thermal behavior that

might indicate poor compatibility or degradation.

Data Interpretation:

Correlate the processing parameters with the dispersion quality observed through

microscopy.

Identify the processing window (temperature, screw speed) that results in the most

uniform dispersion of Chimassorb 2020.

Mandatory Visualization
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Troubleshooting Workflow for Extrusion with Chimassorb 2020
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Caption: A flowchart for troubleshooting common extrusion defects when using Chimassorb
2020.

Simplified HALS Stabilization Cycle
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Caption: The regenerative cycle of Hindered Amine Light Stabilizers (HALS) in preventing

polymer degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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